Cas no 19993-65-8 (Benzoic acid, 2,2'-dithiobis[4-chloro-)

• Product Name: Benzoic acid, 2,2'-dithiobis[4-chloro-
• CAS No: 19993-65-8
• MF: C₁₄H₈Cl₂O₄S₂
• MW: 375.246919631958
• CID: 95973
• PubChem ID: 14441489
• Update Time: 2025-04-18

Benzoic acid, 2,2'-dithiobis[4-chloro- Chemical and Physical Properties

Names and Identifiers

• 2-[(2-carboxy-5-chlorophenyl)disulfanyl]-4-chlorobenzoic acid
• SCHEMBL826739
• 2,2'-Disulfanediylbis(4-chlorobenzoic acid)
• DTXSID90560345
• 19993-65-8
• Benzoic acid, 2,2'-dithiobis[4-chloro-

• Inchi： 1S/C14H8Cl2O4S2/c15-7-1-3-9(13(17)18)11(5-7)21-22-12-6-8(16)2-4-10(12)14(19)20/h1-6H,(H,17,18)(H,19,20)
• InChI Key： DJHWLHNAWVBDNX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)SSC1C=C(C=CC=1C(=O)O)Cl

Computed Properties

• Exact Mass: 373.92424
• Monoisotopic Mass: 373.9241065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 74.6